Cas no 1628618-33-6 (7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione)

• Product Name: 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione
• CAS No: 1628618-33-6
• MF: C₁₉H₁₆ClN₃O₂
• MW: 353.802243232727
• CID: 4609792
• PubChem ID: 73424728
• Update Time: 2025-10-30

7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-5-METHYL-2-(2-(QUINOLIN-2-YL)ETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,4-C]PYRIDINE-1,6(5H)-DIONE
• SB73023
• 7-chloro-5-methyl-2-(2-quinolin-2-ylethyl)-3H-pyrrolo[3,4-c]pyridine-1,6-dione
• 7-Chloro-5-methyl-2-(2-quinolin-2-yl-ethyl)-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione
• CS-D1331
• SCHEMBL16053485
• REHSVUHFOKOGRJ-UHFFFAOYSA-N
• 1628618-33-6
• 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione

• MDL： MFCD27991337
• Inchi： 1S/C19H16ClN3O2/c1-22-10-13-11-23(18(24)16(13)17(20)19(22)25)9-8-14-7-6-12-4-2-3-5-15(12)21-14/h2-7,10H,8-9,11H2,1H3
• InChI Key： REHSVUHFOKOGRJ-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)C=C2C=1C(N(CCC1C=CC3C=CC=CC=3N=1)C2)=O)=O

Computed Properties

• Exact Mass: 353.0931045g/mol
• Monoisotopic Mass: 353.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.5

Additional information on 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione

Professional Introduction to Compound with CAS No. 1628618-33-6 and Product Name: 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione

The compound with the CAS number 1628618-33-6 and the product name 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities. The molecular structure incorporates several key functional groups, including a chloro substituent at the 7-position, a methyl group at the 5-position, and an ethyl chain linked to a quinoline ring at the 2-position. These features contribute to its unique chemical properties and potential applications in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of pyrrolopyridine derivatives in the development of novel therapeutic agents. These compounds have demonstrated promising activities against various targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The presence of a quinoline moiety in this compound is particularly noteworthy, as quinolines are well-known for their antimicrobial, antimalarial, and anticancer properties. The integration of these structural elements into a single molecule enhances its pharmacological profile and makes it a valuable candidate for further investigation.

The chloro substituent at the 7-position of the pyrrolopyridine core is a common feature in many bioactive molecules. Chloro groups can serve as pharmacophores that interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. Additionally, they can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. In this context, the 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione exhibits a unique combination of these properties, which may contribute to its potential therapeutic efficacy.

The methyl group at the 5-position is another important structural feature that can modulate the biological activity of the compound. Methyl groups are often involved in fine-tuning the shape and electronic distribution of molecules, thereby influencing their interaction with biological targets. In this case, the methyl group may enhance the lipophilicity of the compound or affect its solubility in biological fluids, which are critical factors for drug absorption and distribution.

The ethyl chain linked to a quinoline ring at the 2-position adds another layer of complexity to the molecular structure. This extended side chain can influence both the conformational flexibility and the binding affinity of the compound. Quinoline derivatives are known for their ability to penetrate biological membranes due to their lipophilic nature, making them suitable candidates for oral administration. The ethyl chain in this compound may further enhance its membrane permeability while maintaining adequate solubility for effective pharmacokinetics.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. The unique scaffold of 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione makes it an attractive candidate for investigating its potential as a PPI modulator. Preliminary studies suggest that this compound may interfere with key signaling pathways involved in cancer progression and inflammation by disrupting specific protein-protein interactions.

In addition to its potential as an inhibitor of PPIs, this compound has also shown promise as an anti-inflammatory agent. Chronic inflammation is implicated in various diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. The ability of 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione to modulate inflammatory pathways could make it a valuable therapeutic agent for these conditions. Further studies are needed to elucidate its exact mechanism of action and to evaluate its safety and efficacy in preclinical models.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include functional group transformations such as chlorination and alkylation reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to construct the complex heterocyclic core efficiently. The development of scalable synthetic routes is essential for transitioning from laboratory-scale production to industrial manufacturing.

Computational chemistry plays an increasingly important role in modern drug discovery by providing insights into molecular interactions at an atomic level. Molecular docking studies have been used to predict how 7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-1H-pyrrolo[3,4-C]pyridine-1,6(5H)-dione might bind to target proteins based on known structures of these proteins from crystallographic databases or homology models derived from sequence alignments. These studies can help identify potential lead compounds with high binding affinity and selectivity before experimental validation.

The pharmacokinetic properties of this compound are also critical factors that need to be evaluated during drug development. Parameters such as absorption rate (AUC), distribution volume (Vd), metabolic clearance (Cl), half-life (t½), bioavailability (F), and excretion pathways must be determined through preclinical studies using appropriate animal models or cell culture systems before human trials can commence safely under Good Laboratory Practice (GLP) conditions.

In conclusion,7-Chloro-5-methyl-2-(2-(quinolin-2-YL)ethyl)-2,3-dihydro-lH-pyrrolol[34-C]pyridine-l,6(Sf-H)dione represents an exciting new entry into pharmaceutical research due to its unique structural features that combine elements known for their bioactivity across multiple disease areas including cancer therapy inflammatory diseases metabolic disorders among others It remains one among many promising candidates worth exploring further both academically industrially toward improving human health outcomes worldwide while adhering ethical scientific standards throughout all stages research development process ensuring responsible advancement medicinal science time comes bring tangible benefits patients communities served